Cas no 956395-96-3 (4-Chloro-1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine)

• Product Name: 4-Chloro-1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine
• CAS No: 956395-96-3
• MF: C₁₀H₈Cl₂FN₃
• MW: 260.095023155212
• MDL: MFCD02254019
• CID: 3057018
• PubChem ID: 7022262
• Update Time: 2025-04-21

4-Chloro-1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-chloro-4-fluoro-benzyl)-1 H -pyrazol-3-ylamine
• 4-Chloro-1-(2-chloro-4-fluorobenzyl)-1,2-dihydro-3h-pyrazol-3-imine
• 4-chloro-1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine
• AKOS000304559
• EN300-227887
• 4-chloro-1-[(2-chloro-4-fluoro-phenyl)methyl]pyrazol-3-amine
• 4-Chloro-1-(2-chloro-4-fluoro-benzyl)-1H-pyrazol-3-ylamine
• 4-chloro-1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-3-amine
• VS-02373
• 956395-96-3
• 4-chloro-1-[(2-chloro-4-fluorophenyl)methyl]-1h-pyrazol-3-amine
• BBL010194
• CS-0269279
• STK346787
• 4-Chloro-1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine

• MDL： MFCD02254019
• Inchi： 1S/C10H8Cl2FN3/c11-8-3-7(13)2-1-6(8)4-16-5-9(12)10(14)15-16/h1-3,5H,4H2,(H2,14,15)
• InChI Key： JXBUYIYZKOHYOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C(N)=N1)Cl)F

Computed Properties

• Exact Mass: 259.0079308Da
• Monoisotopic Mass: 259.0079308Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų